Cas no 1260640-04-7 (1-(bromomethyl)-2,5-difluoro-4-nitrobenzene)

• Product Name: 1-(bromomethyl)-2,5-difluoro-4-nitrobenzene
• CAS No: 1260640-04-7
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 6510387
• PubChem ID: 53403397
• Update Time: 2025-06-16

1-(bromomethyl)-2,5-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2,5-difluoro-4-nitrobenzene
• Benzene, 1-(bromomethyl)-2,5-difluoro-4-nitro-

• MDL： MFCD09909604
• Inchi： 1S/C7H4BrF2NO2/c8-3-4-1-6(10)7(11(12)13)2-5(4)9/h1-2H,3H2
• InChI Key： OMRVJTGLMGTMBA-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(F)=C([N+]([O-])=O)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.810±0.06 g/cm3(Predicted)
• Boiling Point: 310.5±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(bromomethyl)-2,5-difluoro-4-nitrobenzene

Introduction to 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 1260640-04-7)

1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 1260640-04-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, difluoro substitution, and a nitro functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene is C₈H₄BrF₂₂, and its molecular weight is approximately 233.02 g/mol. The compound is typically a solid at room temperature and exhibits a characteristic yellow color. Its solubility in organic solvents such as dichloromethane and acetone makes it easy to handle in laboratory settings.

In recent years, the use of 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene has been explored in the development of novel drugs and materials. One notable application is in the synthesis of fluorinated aromatic compounds, which are essential in the pharmaceutical industry due to their improved metabolic stability and bioavailability. The bromomethyl group provides a reactive site for further functionalization, allowing for the creation of diverse derivatives with tailored properties.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene as a key intermediate in the synthesis of antiviral agents. The researchers demonstrated that by modifying the bromomethyl group, they could synthesize compounds with enhanced antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the compound's versatility and its potential impact on public health.

Beyond pharmaceutical applications, 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene has also been investigated for its use in materials science. A recent paper in Advanced Materials reported the synthesis of fluorinated polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and electronic devices.

The synthetic route to 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene involves several well-established chemical transformations. One common method starts with 2,5-difluorobenzoic acid, which undergoes nitration to form 2,5-difluoro-4-nitrobenzoic acid. This intermediate is then converted to its corresponding acid chloride using thionyl chloride (SOCl₂). The acid chloride reacts with bromomethane in the presence of a base to yield the final product. This synthetic pathway is robust and can be scaled up for industrial production.

Safety considerations are paramount when handling 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from sources of heat or ignition.

In conclusion, 1-(Bromomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 1260640-04-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a platform for further functionalization and the development of novel compounds with diverse properties. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.